Cas no 221170-25-8 (5-(2-aminoethyl)-2,4-pyrimidinediol)

5-(2-aminoethyl)-2,4-pyrimidinediol structure
221170-25-8 structure
Product Name:5-(2-aminoethyl)-2,4-pyrimidinediol
CAS No:221170-25-8
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD08449536
CID:850868
PubChem ID:15408027
Update Time:2025-04-19

5-(2-aminoethyl)-2,4-pyrimidinediol Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione, 5-(2-aminoethyl)-
    • 5-(2-amino-ethyl)-1H-pyrimidine-2,4-dione
    • 5-(2-aminoethyl)uracil
    • ALBB-008906
    • CTK4E8651
    • SBB049634
    • STK505656
    • SureCN2320491
    • WLHSZRSADZXZCR-UHFFFAOYSA-N
    • 5-aminoethyl uracil
    • 221170-25-8
    • 5-(2-aminoethyl)-2,4-pyrimidinediol
    • DTXSID10572501
    • 5-(2-Aminoethyl)-2,4(1H,3H)-pyrimidinedione
    • 5-(2-AMINOETHYL)-1,2,3,4-TETRAHYDROPYRIMIDINE-2,4-DIONE
    • AKOS005172051
    • LS-02998
    • SCHEMBL2320491
    • AB45453
    • 5-(2-aminoethyl)-1H-pyrimidine-2,4-dione
    • MDL: MFCD08449536
    • Inchi: 1S/C6H9N3O2/c7-2-1-4-3-8-6(11)9-5(4)10/h3H,1-2,7H2,(H2,8,9,10,11)
    • InChI Key: WLHSZRSADZXZCR-UHFFFAOYSA-N
    • SMILES: O=C1C(=CNC(N1)=O)CCN

Computed Properties

  • Exact Mass: 155.06957
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.22

5-(2-aminoethyl)-2,4-pyrimidinediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A595593-10mg
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221170-25-8
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$ 50.00 2022-06-08
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$ 70.00 2022-06-08
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Chemenu
CM283537-1g
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$395 2024-07-18
Matrix Scientific
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$315.00 2023-09-06
Chemenu
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5-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
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A2B Chem LLC
AD59504-500mg
5-(2-Aminoethyl)pyrimidine-2,4(1h,3h)-dione
221170-25-8 >95%
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A2B Chem LLC
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